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Compound of Interest

Compound Name: 1-Dodecanol-d26

Cat. No.: B12306715

Disclaimer: The following safety data and handling precautions are based on information
available for the non-deuterated form, 1-Dodecanol. No specific Safety Data Sheet (SDS) for 1-
Dodecanol-d26 was readily available. The toxicological properties of a deuterated compound
are generally considered to be very similar to its non-deuterated counterpart. However, as with
any chemical, it should be handled with care by trained professionals.

This guide provides comprehensive safety information and handling procedures for 1-
Dodecanol-d26, intended for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties

1-Dodecanol is a fatty alcohol that exists as a colorless to white solid with a floral odor.[1] It is
insoluble in water but soluble in organic solvents like ethanol and ether.[2][3]
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Property Value Source
Molecular Formula C12D260 N/A
Molecular Weight ~212.5 g/mol (calculated) N/A
Melting Point 22-26 °C [4]
Boiling Point 259-262 °C at 760 mmHg [2][4]
Density 0.83 g/mL at 25 °C [4]
Flash Point 119 °C (246.2 °F) - closed cup [5]

Autoignition Temperature

500 °F (260 °C)

[4]

Vapor Pressure

<0.1 mbar at 20 °C

[5]

Water Solubility

Insoluble

[2](3]

Hazard Identification and Classification

1-Dodecanol is considered a hazardous substance.[1] It is irritating to the eyes, skin, and

respiratory system.[1][6] It is also very toxic to aquatic life with long-lasting effects.[7]

Hazard Class Category Hazard Statement
Serious Eye Damage/Eye oA H319: Causes serious eye
Irritation irritation
Skin Corrosion/Irritation Not Classified May cause skin irritation
_ o N May cause respiratory tract
Respiratory Irritation Not Classified T
irritation
Hazardous to the Aquatic . o
) 1 H400: Very toxic to aquatic life
Environment (Acute)
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life

Environment (Chronic)

with long lasting effects

Toxicological Data
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The acute toxicity of 1-Dodecanol is considered to be low via oral and dermal routes.[8]
However, inhalation of vapors or dusts may be harmful.[1]

Route of Exposure  Species Value Source
Oral Rat LD50: >5000 mg/kg [9]
_ LD50: 8,000 - 12,000

Dermal Rabbit [10]

mg/kg
) LC50: >71 mg/L/1h

Inhalation Rat ] [9]

(dust/mist)

Overexposure to aliphatic alcohols can lead to central nervous system depression, with
symptoms such as headache, dizziness, and confusion.[1]

Experimental Protocols and Handling Precautions
Engineering Controls

Ensure adequate ventilation in the work area, especially in confined spaces.[1] Use of a
chemical fume hood is recommended for procedures that may generate dust or aerosols.
Eyewash stations and safety showers should be readily accessible.[5]

Personal Protective Equipment (PPE)

A comprehensive risk assessment should be conducted to determine the appropriate PPE. The
following are general recommendations:

o Eye/Face Protection: Wear chemical safety goggles or a face shield.
» Skin Protection: Wear chemically resistant gloves (e.g., nitrile rubber) and a lab coat.[9]

o Respiratory Protection: If engineering controls are insufficient or during spill cleanup, use a
NIOSH-approved respirator.

Safe Handling and Storage

e Avoid contact with skin, eyes, and clothing.
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Do not breathe dust or vapors.[9]

Wash hands thoroughly after handling.[9]

Keep containers tightly closed in a dry, cool, and well-ventilated place.[5]

Store away from incompatible materials such as strong oxidizing agents, acids, and acid
anhydrides.[1][5]

Spill Response Protocol

In the event of a spill, follow these procedures:

o Evacuate: Alert others in the area and evacuate non-essential personnel.
» Ventilate: Ensure the area is well-ventilated.

» Contain: For small spills, use an inert absorbent material to contain the spill. For large spills,
dike the area to prevent spreading.[1]

¢ Clean-up: Carefully sweep or scoop up the spilled material into a suitable, labeled container
for disposal.[1] Avoid generating dust.

o Decontaminate: Clean the spill area with soap and water.

» Dispose: Dispose of waste in accordance with local, state, and federal regulations.

First Aid Measures

 Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Seek
medical attention if symptoms persist.[6]

o Skin Contact: Remove contaminated clothing and rinse the affected area with plenty of water
for at least 15 minutes. Seek medical attention if irritation develops.[6]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek immediate medical attention.
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 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[6]

Visualized Workflow: Safe Handling of 1-Dodecanol-
d26

The following diagram outlines the key steps for the safe handling of 1-Dodecanol-d26 in a
laboratory setting.

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1-Dodecanol-d26.

Logical Relationship: Spill Response Decision Tree

This diagram illustrates the decision-making process in the event of a 1-Dodecanol-d26 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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